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Compound of Interest

Compound Name: Boc-His(Bom)-OH

Cat. No.: B1365784

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the theoretical molecular weight of Na-tert-
Butoxycarbonyl-Nim-(benzyloxymethyl)-L-histidine, commonly abbreviated as Boc-His(Bom)-
OH. Understanding the precise molecular weight is fundamental for a variety of applications in
chemical synthesis, peptide chemistry, and drug development, including stoichiometric
calculations, mass spectrometry analysis, and purity assessment.

Chemical Identity

Boc-His(Bom)-OH is a protected amino acid derivative of L-histidine. The tert-butoxycarbonyl
(Boc) group protects the alpha-amino group, while the benzyloxymethyl (Bom) group protects
the imidazole side chain. This dual protection strategy is common in solid-phase peptide
synthesis.

Molecular Formula and Composition

The chemical formula for Boc-His(Bom)-OH has been determined to be C19H25N305.[1][2][3]
[4] This formula indicates that each molecule is composed of carbon, hydrogen, nitrogen, and
oxygen atoms.

Calculation of Theoretical Molecular Weight
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The theoretical molecular weight is calculated by summing the atomic masses of all atoms in a
single molecule. The calculation is based on the molecular formula and the standard atomic
weights of the constituent elements as provided by the International Union of Pure and Applied
Chemistry (IUPAC).

The calculation is as follows:

Molecular Weight = (Number of Carbon atoms x Atomic Weight of Carbon) + (Number of
Hydrogen atoms x Atomic Weight of Hydrogen) + (Number of Nitrogen atoms x Atomic Weight
of Nitrogen) + (Number of Oxygen atoms x Atomic Weight of Oxygen)

The atomic weights used for this calculation are:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u[5][6][7]

Nitrogen (N): 14.007 u[8][9][10]

Oxygen (O): 15.999 u[11][12][13][14]

Based on the molecular formula C19H25N30s, the theoretical molecular weight is calculated to
be 375.42 g/mol .[1][2][4]

Data Presentation

The quantitative data for the molecular weight calculation of Boc-His(Bom)-OH is summarized
in the table below for clarity and ease of comparison.
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. Standard
Count in . .
Element Symbol Atomic Weight Total Mass (u)
Molecule
(u)
12.011[15][16]
Carbon C 19 228.209
[17]
Hydrogen H 25 1.008[5][6][7] 25.200
Nitrogen N 3 14.007[8][9][10] 42.021
15.999[11][12]
Oxygen O 5 79.995
[13][14]

Total 375.425

The calculated molecular weight of 375.425 u is commonly rounded to 375.42 g/mol for
practical laboratory use.

Logical Relationship Diagram

The following diagram illustrates the relationship between the elemental components and the
final calculated molecular weight of Boc-His(Bom)-OH.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://m.youtube.com/watch?v=0DjGnME8ITM
https://byjus.com/chemistry/carbon/
https://pubchem.ncbi.nlm.nih.gov/element/Carbon
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://en.wikipedia.org/wiki/Hydrogen
https://www.youtube.com/watch?v=YxJMQ-xrJPc
https://periodic-table.rsc.org/element/7/nitrogen
https://www.sbg.bio.ic.ac.uk/had/Elem/N.html
https://fiveable.me/key-terms/ap-chem/oxygen-atom-weight
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://periodic-table.rsc.org/element/8/oxygen
https://www.benchchem.com/product/b1365784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Elemental Composition
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Caption: Molecular Weight Calculation Workflow.
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Experimental Protocols

As this document pertains to the theoretical molecular weight, experimental protocols for its
determination (e.g., mass spectrometry) are not included. The value presented is derived from
established atomic weights and the known chemical formula.

Signaling Pathways

Signaling pathways are not applicable to the topic of theoretical molecular weight calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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